![molecular formula C7H12BNO2S B8292758 {5-[(Ethylamino)methyl]-2-thienyl}boronic acid](/img/structure/B8292758.png)
{5-[(Ethylamino)methyl]-2-thienyl}boronic acid
Cat. No. B8292758
M. Wt: 185.06 g/mol
InChI Key: GATDZPWOKHOYET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063071B2
Procedure details
The {5-[(ethylamino)methyl]-2-thienyl}boronic acid used to prepare 3-[1-(ethylsulfonyl)-4-piperidinyl]-5-(5-{[(2-methylbutyl)amino]methyl}-2-thienyl)-1H-indole-7-carboxamide was prepared as follows: A solution of (5-formyl-2-thienyl)boronic acid (50 mg, 0.32 mmol) in MeOH (0.5 mL) and a solution of NaCNBH3 (40 mg, 0.64 mmol) in MeOH (0.5 mL) were added to (2-methylbutyl)amine (28 mg, 0.32 mmol) in a 2-dram vial. The vial was capped and the reaction was stirred at room temperature for 20 h. The reaction mixture was filtered through a 2 g SCX cartridge (pre-equilibrated with 3 mL MeOH), eluting in sequence with MeOH (6 mL) and a 2 M solution of NH3/MeOH (9 mL). The NH3/MeOH fraction was concentrated under a stream of nitrogen to give 43 mg of crude (5-{[(2-methylbutyl)amino]methyl}-2-thienyl)boronic acid.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-[1-(ethylsulfonyl)-4-piperidinyl]-5-(5-{[(2-methylbutyl)amino]methyl}-2-thienyl)-1H-indole-7-carboxamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
C(NCC1SC([B:10]([OH:12])[OH:11])=CC=1)C.C(S(N1CCC(C2C3C(=C(C(N)=O)C=C([C:33]4[S:34][C:35]([CH2:38][NH:39][CH2:40][CH:41]([CH3:44])[CH2:42][CH3:43])=[CH:36][CH:37]=4)C=3)NC=2)CC1)(=O)=O)C.C(C1SC(B(O)O)=CC=1)=O.[BH3-]C#N.[Na+].CC(CC)CN>CO>[CH3:44][CH:41]([CH2:42][CH3:43])[CH2:40][NH:39][CH2:38][C:35]1[S:34][C:33]([B:10]([OH:12])[OH:11])=[CH:37][CH:36]=1 |f:3.4|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)NCC1=CC=C(S1)B(O)O
|
Step Two
|
Name
|
3-[1-(ethylsulfonyl)-4-piperidinyl]-5-(5-{[(2-methylbutyl)amino]methyl}-2-thienyl)-1H-indole-7-carboxamide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)S(=O)(=O)N1CCC(CC1)C1=CNC2=C(C=C(C=C12)C=1SC(=CC1)CNCC(CC)C)C(=O)N
|
Step Three
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Name
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|
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Quantity
|
50 mg
|
|
Type
|
reactant
|
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Smiles
|
C(=O)C1=CC=C(S1)B(O)O
|
|
Name
|
|
|
Quantity
|
40 mg
|
|
Type
|
reactant
|
|
Smiles
|
[BH3-]C#N.[Na+]
|
|
Name
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Quantity
|
28 mg
|
|
Type
|
reactant
|
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Smiles
|
CC(CN)CC
|
|
Name
|
|
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Quantity
|
0.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
0.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction was stirred at room temperature for 20 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was prepared
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The vial was capped
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The reaction mixture was filtered through a 2 g SCX cartridge (pre-equilibrated with 3 mL MeOH)
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting in sequence with MeOH (6 mL)
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The NH3/MeOH fraction was concentrated under a stream of nitrogen
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Outcomes
Product
Details
Reaction Time |
20 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC(CNCC1=CC=C(S1)B(O)O)CC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43 mg |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
